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Compound of Interest

Compound Name: DC-5163

Cat. No.: B15568811

For researchers, scientists, and drug development professionals utilizing DC-5163, a potent
glyceraldehyde-3-phosphate dehydrogenase (GAPDH) inhibitor, adherence to proper disposal
protocols is crucial for maintaining a safe laboratory environment and ensuring regulatory
compliance. This document provides essential, step-by-step guidance for the safe handling and
disposal of DC-5163, aligning with standard laboratory safety practices.

DC-5163 is an investigational compound primarily used in cancer research to inhibit glycolysis
and induce apoptosis in cancer cells.[1][2][3][4][5] While specific disposal instructions for DC-
5163 are not publicly available, general best practices for the disposal of laboratory chemicals
should be strictly followed.

Summary of DC-5163 Information

For easy reference, the table below summarizes key quantitative data and information for DC-
5163.
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Property Value Source
Molecular Formula C18H20CIN30S [4]
Molecular Weight 361.89 g/mol [1][4]
CAS Number 897771-47-0 [1114]
IC50 (GAPDH) 176.3 nM [1][4]15]
Kd 3.192 uM [1](41(5]
Solubility DMSO: 300 mg/mL (ultrasonic)  [1]
Storage (Powder) -20°C for 3 years; 4°C for 2 o
years

Experimental Protocols for Safe Disposal

The following step-by-step procedures are based on general guidelines for the disposal of
hazardous laboratory chemicals and should be adapted to your institution's specific policies
and regulations.

Personal Protective Equipment (PPE)

Before handling DC-5163 for any purpose, including disposal, ensure you are wearing
appropriate PPE:

o Safety goggles
o Chemical-resistant gloves

o Laboratory coat

Waste Segregation and Collection
e Solid Waste:
o Collect any solid DC-5163 waste, including empty vials and contaminated consumables

(e.q., pipette tips, weighing paper), in a designated, clearly labeled hazardous waste
container.
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o Do not mix with non-hazardous waste.

e Liquid Waste:

o Solutions containing DC-5163 should be collected in a separate, sealed, and clearly
labeled hazardous waste container.

o Avoid mixing with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

o For solutions containing solvents such as DMSO, follow your institution's specific
guidelines for solvent waste disposal.

Decontamination

o Decontaminate any surfaces or equipment that have come into contact with DC-5163. Use a
suitable cleaning agent as recommended by your institution's safety protocols.

» Dispose of all cleaning materials (e.g., wipes, absorbent pads) as hazardous waste.

Storage of Waste

» Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

» Ensure the storage area is well-ventilated.

Final Disposal

o Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste.

e Do not attempt to dispose of DC-5163 down the drain or in the regular trash.

Disposal Procedure Workflow

The following diagram illustrates the decision-making process for the proper disposal of DC-
5163.
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DC-5163 Disposal Workflow
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Caption: Logical workflow for the proper disposal of DC-5163.
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols and the material safety data sheet (MSDS) for any
chemical you are working with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of DC-5163: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568811#dc-5163-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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